Cas no 146982-06-1 (5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde)

• Product name: 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde
• CAS No: 146982-06-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD24733240
• CID: 3768737
• PubChem ID: 84039502

5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxaldehyde, 1,2,3,4-tetrahydro-5-methoxy-
• 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde
• EN300-338347
• 146982-06-1

• MDL： MFCD24733240
• Inchi： InChI=1S/C12H14O2/c1-14-12-4-2-3-10-7-9(8-13)5-6-11(10)12/h2-4,8-9H,5-7H2,1H3
• InChI Key： CLDRLBPFIBIIHM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 190.099379685Da
• Monoisotopic Mass: 190.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde

Comprehensive Overview of 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde (CAS No. 146982-06-1)

5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde (CAS No. 146982-06-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, fragrance synthesis, and material science. This compound, characterized by its unique tetrahydronaphthalene backbone and methoxy functional group, serves as a versatile building block in synthetic chemistry. Its molecular structure combines aromatic and aliphatic properties, making it valuable for designing complex molecules with tailored functionalities.

In recent years, the demand for 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde has surged due to its applications in flavor and fragrance industries. Researchers and manufacturers are increasingly exploring its potential as a precursor for synthetic musk derivatives, which are widely used in perfumes and personal care products. The compound's aldehyde group also enables further chemical modifications, such as reductive amination or condensation reactions, to create novel derivatives with enhanced properties.

From a sustainability perspective, the synthesis of 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde aligns with the growing trend toward green chemistry. Innovations in catalytic processes and solvent-free reactions have improved the efficiency of its production, reducing environmental impact. This resonates with the global push for eco-friendly manufacturing, a topic frequently searched by professionals in the chemical sector.

The compound's relevance extends to drug discovery, where its scaffold is investigated for bioactive molecule development. Its structural similarity to tetralin derivatives, known for their central nervous system (CNS) activity, has sparked interest in neurological and anti-inflammatory applications. Researchers often query its structure-activity relationship (SAR) to optimize therapeutic candidates.

Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are critical for characterizing 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde and ensuring purity. Quality control is paramount, as impurities can affect downstream applications. This underscores the importance of standardized protocols, a common search term among laboratory professionals.

In summary, 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde (CAS No. 146982-06-1) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted roles—from fragrance design to pharmaceutical research—highlight its significance in advancing scientific and industrial progress. As interest in specialty chemicals grows, this compound remains a focal point for future breakthroughs.